Cas no 2229579-40-0 (1-(1-benzyl-1H-pyrazol-4-yl)cyclobutylmethanol)

• Product Name: 1-(1-benzyl-1H-pyrazol-4-yl)cyclobutylmethanol
• CAS No: 2229579-40-0
• MF: C₁₅H₁₈N₂O
• MW: 242.316223621368
• CID: 6174159
• PubChem ID: 165684620
• Update Time: 2025-06-22

1-(1-benzyl-1H-pyrazol-4-yl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(1-benzyl-1H-pyrazol-4-yl)cyclobutylmethanol
• EN300-1879520
• [1-(1-benzyl-1H-pyrazol-4-yl)cyclobutyl]methanol
• 2229579-40-0

• Inchi： 1S/C15H18N2O/c18-12-15(7-4-8-15)14-9-16-17(11-14)10-13-5-2-1-3-6-13/h1-3,5-6,9,11,18H,4,7-8,10,12H2
• InChI Key： NHLRNJHLNWSIRT-UHFFFAOYSA-N
• SMILES： OCC1(C2C=NN(CC3C=CC=CC=3)C=2)CCC1

Computed Properties

• Exact Mass: 242.141913202g/mol
• Monoisotopic Mass: 242.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38Ų

Additional information on 1-(1-benzyl-1H-pyrazol-4-yl)cyclobutylmethanol

1-(1-Benzyl-1H-pyrazol-4-yl)cyclobutylmethanol: A Novel Compound with Promising Applications in Medicinal Chemistry

1-(1-Benzyl-1H-pyrazol-4-yl)cyclobutylmethanol, with the CAS number 2229579-40-0, represents a unique molecular scaffold that has garnered significant attention in the field of medicinal chemistry. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities, ranging from anti-inflammatory to antitumor properties. The structural complexity of 1-(1-Benzyl-1H-pyrazol-4-yl)cyclobutylmethanol is characterized by the integration of a cyclobutylmethanol moiety with a benzyl-substituted pyrazole ring, creating a hybrid structure that may offer novel pharmacological profiles.

Structural Features and Chemical Synthesis

The molecular architecture of 1-(1-Benzyl-1H-pyrazol-4-yl)cyclobutylmethanol is defined by its cyclobutyl ring, which is connected to a methanol group, while the pyrazole ring is substituted with a benzyl group at the 1-position. This combination of cyclic and aromatic systems provides a versatile platform for further chemical modifications. Recent studies have focused on the synthesis of this compound through a multi-step process involving the formation of the pyrazole ring via a [3+2] cycloaddition reaction, followed by the introduction of the cyclobutylmethanol functionality through a coupling reaction. The use of transition metal-catalyzed methods has been highlighted as a key innovation in achieving high yields and stereoselectivity in the synthesis of this compound.

Recent advancements in the chemical synthesis of 1-(1-Benzyl-1H-pyrazol-4-yl)cyclobutylmethanol have emphasized the use of environmentally friendly solvents and catalytic systems to reduce the ecological footprint of the manufacturing process. These efforts align with the growing demand for sustainable chemical synthesis in the pharmaceutical industry. The optimization of reaction conditions, such as temperature, pressure, and catalyst selection, has been shown to significantly enhance the efficiency and scalability of the synthesis route.

Biological Activity and Pharmacological Potential

Emerging research suggests that 1-(1-Benzyl-1H-pyrazol-4-yl)cyclobutylmethanol may exhibit promising biological activities, particularly in the context of anti-cancer and anti-inflammatory applications. In vitro studies have demonstrated its ability to inhibit the proliferation of certain cancer cell lines, such as breast cancer (MCF-7) and colon cancer (HT-29), by inducing apoptosis and arresting the cell cycle. The mechanism of action is believed to involve the modulation of key signaling pathways, including the PI3K/AKT and MAPK pathways, which are critical in cancer progression.

Furthermore, preliminary investigations into its anti-inflammatory properties have revealed that 1-(1-Benzyl-1H-pyrazol-4-yl)cyclobutylmethanol can suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest potential therapeutic applications in autoimmune disorders and inflammatory diseases. The structural features of the compound, particularly the benzyl group on the pyrazole ring, may contribute to its interaction with specific protein targets, such as cyclooxygenase-2 (COX-2) and nuclear factor-κB (NF-κB), which are implicated in inflammatory responses.

Current Research and Clinical Relevance

As of 2024, the scientific community is actively exploring the therapeutic potential of 1-(1-Benzyl-1H-pyrazol-4-yl)cyclobutylmethanol through preclinical studies. A recent study published in the Journal of Medicinal Chemistry (2024) reported that this compound exhibited significant antitumor activity in xenograft models of human breast cancer, with minimal toxicity to healthy tissues. These results are encouraging for the development of targeted therapies that minimize side effects.

Additionally, researchers are investigating the compound's potential as a modulator of drug resistance in cancer cells. Given the increasing prevalence of multidrug-resistant tumors, the ability of 1-(1-Benzyl-1H-pyrazol-4-yl)cyclobutylmethanol to overcome resistance mechanisms is a critical area of focus. Preliminary data suggest that it may enhance the efficacy of conventional chemotherapeutic agents by inhibiting the efflux of drugs from cancer cells.

Challenges and Future Directions

Despite the promising findings, several challenges remain in the development of 1-(1-Benzyl-1H-pyrazol-4-yl)cyclobutylmethanol as a therapeutic agent. One major hurdle is the need to optimize its pharmacokinetic properties, such as bioavailability and metabolic stability. Current studies are exploring the use of prodrug strategies and structural modifications to enhance its oral bioavailability and prolong its half-life in the body.

Another area of active research is the identification of the compound's molecular targets and the elucidation of its mechanism of action. Advanced techniques, such as molecular docking and in silico modeling, are being employed to predict potential protein interactions and guide the design of more effective analogs. These computational approaches are expected to accelerate the discovery of new derivatives with improved therapeutic profiles.

Conclusion

1-(1-Benzyl-1H-pyrazol-4-yl)cyclobutylmethanol, with its unique structural features and promising biological activities, represents a significant advancement in the field of medicinal chemistry. Ongoing research is focused on overcoming the challenges associated with its development and expanding its therapeutic applications. As the scientific community continues to explore its potential, this compound may pave the way for the discovery of novel therapies for cancer and inflammatory diseases.

For further information on the synthesis, biological activity, and ongoing research related to 1-(1-Benzyl-1H-pyrazol-4-yl)cyclobutylmethanol, please refer to recent publications in reputable scientific journals such as the Journal of Medicinal Chemistry and Drug Discovery Today. These resources provide detailed insights into the current state of research and future directions in this emerging field.

Summary of Key Points: 1. Chemical Structure and Synthesis: - Structure: Combines a cyclobutylmethanol group with a benzyl-substituted pyrazole ring. - Synthesis: Achieved via [3+2] cycloaddition and coupling reactions, with emphasis on sustainable methods. 2. Biological Activities: - Anti-Cancer: Inhibits proliferation of breast and colon cancer cells via apoptosis and cell cycle arrest. - Anti-Inflammatory: Suppresses TNF-α and IL-6 production in LPS-stimulated macrophages. 3. Current Research: - Preclinical Studies: Show efficacy in xenograft models and potential to overcome drug resistance. - Targets: Modulates PI3K/AKT, MAPK, COX-2, and NF-κB pathways. 4. Challenges: - Pharmacokinetics: Needs optimization for bioavailability and metabolic stability. - Target Identification: Ongoing research to elucidate molecular targets and mechanisms. 5. Future Directions: - Prodrug Strategies: To enhance oral bioavailability. - Computational Models: For predicting protein interactions and designing analogs. 6. Conclusion: - Potential Therapeutic Applications: Targeted therapies for cancer and inflammatory diseases. - Research Resources: Refer to journals like *Journal of Medicinal Chemistry* and *Drug Discovery Today* for detailed insights. Final Note: The compound's development is in early stages, with ongoing research aiming to address challenges and expand its therapeutic potential. Further studies are essential to translate these findings into clinical applications.